9-Methyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane hydrochloride

• IUPAC Name: 9-methyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane;hydrochloride
• InChI: InChI=1S/C7H14N2O.ClH/c1-9-6-2-8-3-7(9)5-10-4-6;/h6-8H,2-5H2,1H3;1H
• InChI Key: DILGPWAPDMNXTF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2CNCC1COC2.Cl
• Molecular Formula: C7H15ClN2O
• Molecular Weight: 178.66 g/mol

Description

9-Methyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane hydrochloride is a useful research compound. Its molecular formula is C7H15ClN2O and its molecular weight is 178.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 112g (1.5g, 5.3 mmol) in a mixture of toluene (15 ml) and THF (15 ml) was added LiAlH4 (0.42g, 10.8 mmol). The reaction mixture was heated at 110° C. overnight. Then it was poured into HCl (2 mol). The organic layer was partitioned and the water layer was evaporated to dryness and dissolved in methanol. The resulting suspension was filtered and the filtrate was evaporated to give 112h (800 mg, 43%) as a colorless oil. MS: [M+H]+: 143

Synthesis routes and methods II

Procedure details

To a mixture of the above described 7-benzenesulfonyl-9-methyl-3-oxa-7,9-diaza-bicyclo[3.3.1]nonane (880 mg, 3.177 mmol) in xylene (20 ml) was added sodium dihydro-bis(2-methoxyethoxy)aluminate in toluene (2.423 ml, 7.947 mmol) and the mixture was stirred at 140° C. for 18 h. Cooled to 23° C., poured into 2 M HCl, extracted twice with tert-butyl methyl ether, the aqueous layer was made alkaline with 10 M NaOH-sol., extracted twice with tert-butyl methyl ether, the combined organic layer was dried over sodium sulfate, filtered, to the filtrate was added ethanol (5 ml) and chlorotrimethylsilane (ca. 0.5 ml) and all volatiles were removed in vacuum to give the title compound as a colorless oil (190 mg, 43%), MS (ISP) m/e=143.2 [(M+H)+].